Cas no 896678-36-7 (N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide)

• Product Name: N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide
• CAS No: 896678-36-7
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5556950
• Update Time: 2025-08-05

N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, tetrahydro-N-(2-methyl-4-thiazolo[5,4-b]pyridin-2-ylphenyl)-
• N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide

• Inchi： 1S/C18H17N3O2S/c1-11-10-12(17-21-14-4-2-8-19-18(14)24-17)6-7-13(11)20-16(22)15-5-3-9-23-15/h2,4,6-8,10,15H,3,5,9H2,1H3,(H,20,22)
• InChI Key： SXHJNHTVIBPBSO-UHFFFAOYSA-N
• SMILES： O1CCCC1C(NC1=CC=C(C2=NC3=CC=CN=C3S2)C=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide

N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide: A Comprehensive Overview

N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide, identified by the CAS number 896678-36-7, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a thiazolo[5,4-b]pyridine moiety with a substituted phenyl group and an oxolane carboxamide functional group. The integration of these structural elements contributes to its diverse chemical properties and reactivity.

The synthesis of N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide involves a multi-step process that typically includes the formation of the thiazolo[5,4-b]pyridine ring system through cyclization reactions. This is followed by the introduction of the methyl and phenyl substituents at specific positions to achieve the desired regioselectivity. The final step involves the coupling of the oxolane carboxamide group, which enhances the compound's solubility and bioavailability in certain applications.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its thiazolo[5,4-b]pyridine core is known to exhibit significant biological activity, particularly as a ligand for various receptor systems. For instance, research has shown that this compound can act as a potent antagonist for certain G-protein coupled receptors (GPCRs), making it a promising candidate for drug development in conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide has also been explored for its role in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of new materials for light-emitting diodes (LEDs) and photovoltaic devices. The oxolane carboxamide group contributes to improved charge transport properties, which are critical for these applications.

The structural versatility of this compound has also led to its use in catalytic processes. Recent findings indicate that it can serve as an efficient catalyst in asymmetric synthesis reactions, facilitating the formation of chiral centers with high enantioselectivity. This has implications for the production of enantiomerically pure compounds, which are essential in pharmaceutical manufacturing.

From an environmental perspective, researchers have investigated the biodegradability and toxicity profiles of N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure sustainable practices in its production and application.

In conclusion, N-(2-Methyl-4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)oxolane-2-carboxamide (CAS No. 896678-36-7) represents a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in medicinal chemistry, materials science, and catalysis. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both scientific understanding and practical innovations.